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Compound of Interest

Compound Name:
2-(2,6-Difluorophenyl)ethan-1-

amine

CAS No.: 17291-90-6

Cat. No.: B100574

Get Quote

Executive Summary
(S)-1-(2,6-Difluorophenyl)ethanamine (CAS: 1309598-68-2, HCl salt) is a critical chiral building

block, notably serving as a pharmacophore in next-generation kinase inhibitors (e.g.,

ALK/ROS1 inhibitors similar to Crizotinib intermediates) and other CNS-active agents.

Synthesizing this motif is non-trivial due to the 2,6-difluoro substitution pattern. The ortho-

fluorine atoms create significant steric hindrance and electronic deactivation at the carbonyl

center, making standard reductive aminations sluggish or prone to low enantioselectivity.

This guide details three validated pathways, prioritized by scale and reliability:

Ellman’s Sulfinamide Auxiliary (Primary Recommendation): Highest predictability and

enantiomeric excess (ee >98%) for lab-to-pilot scale.

Biocatalytic Transamination (Green Route): Ideal for manufacturing scale, offering 100%

theoretical yield.

Classical Resolution (Legacy Route): A cost-effective fallback using chiral acids.
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Part 1: Chemical Synthesis – The Ellman Auxiliary
Route
Rationale: The condensation of (S)-tert-butanesulfinamide with 2,6-difluoroacetophenone

overcomes the steric barrier of the ortho-fluorines. The bulky tert-butyl group on the auxiliary

directs the hydride addition with high facial selectivity.

Mechanism & Stereochemistry
To obtain the (S)-amine, we must utilize (S)-(-)-2-methyl-2-propanesulfinamide.

Rule: For aryl methyl ketones, condensation with (S)-sulfinamide yields the (S)-imine.

Reduction with NaBH₄ proceeds via a cyclic transition state (or open TS depending on

conditions) that generally favors the (S)-diastereomer (retention of configuration relative to

the auxiliary's induction model).

Protocol
Step 1: Condensation (Imine Formation)

Reagents: 2,6-Difluoroacetophenone (1.0 eq), (S)-(-)-2-methyl-2-propanesulfinamide (1.1

eq), Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq).

Solvent: Dry THF (0.5 M).

Procedure:

Charge a flame-dried flask with (S)-sulfinamide and 2,6-difluoroacetophenone under N₂.

Add THF, followed by the dropwise addition of Ti(OEt)₄.

Heat to reflux (65–70 °C) for 16–24 hours. Note: The 2,6-difluoro group retards rate;

monitor by TLC/LCMS until ketone is <5%.

Workup: Cool to RT. Pour into brine with vigorous stirring. Filter the resulting titanium oxide

slurry through Celite. Wash the cake with EtOAc.
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Purification: Silica gel chromatography (Hexanes/EtOAc) to yield the (S)-N-sulfinyl

ketimine.

Step 2: Diastereoselective Reduction

Reagents: (S)-N-sulfinyl ketimine (1.0 eq), NaBH₄ (2.0 eq).

Solvent: THF/MeOH (9:1) at -48 °C to -78 °C.

Procedure:

Dissolve the ketimine in dry THF and cool to -48 °C.

Add NaBH₄ solid in one portion (or as a solution in MeOH).

Stir at -48 °C for 3–5 hours. Crucial: Low temperature maximizes diastereoselectivity (dr).

Quench: Slowly add saturated NH₄Cl. Warm to RT.

Extract with EtOAc, dry over Na₂SO₄, and concentrate.

QC Point: Check diastereomeric ratio (dr) by ¹H NMR. Expect >95:5 dr.

Step 3: Cleavage (Deprotection)

Reagents: 4M HCl in Dioxane (or MeOH).

Procedure:

Dissolve the sulfinamide intermediate in MeOH.

Add 4M HCl in Dioxane (4.0 eq). Stir at RT for 1 hour.

Concentrate to dryness.[1] Triturate the solid with Et₂O to remove sulfur byproducts.

Product: (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride (White solid).

Part 2: Biocatalytic Transamination (Scale-Up)
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Rationale: Transaminases (ATAs) can convert the ketone directly to the chiral amine in a single

step with 100% theoretical yield, bypassing the need for heavy metals (Ti) and chiral

auxiliaries.

System Design
Enzyme: ω-Transaminase (Screening required: Codexis ATA-113, ATA-117, or Johnson

Matthey variants specific for ortho-substituted ketones).

Amine Donor: Isopropylamine (IPM) is preferred as it generates acetone, which is volatile

and easily removed to drive equilibrium.

Cofactor: Pyridoxal-5'-phosphate (PLP).

Workflow Diagram
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Caption: Biocatalytic transamination pathway utilizing isopropylamine as a sacrificial donor to

drive equilibrium toward the chiral amine.

Part 3: Comparative Analysis & Data
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Parameter
Ellman Auxiliary
Route

Biocatalytic
Transamination

Classical
Resolution

Step Count 3 (Linear) 1 (Convergent)
2 (Racemic Synth +

Resolution)

Yield (Overall) 65–75%
85–95% (Enzyme

dependent)

< 35% (Max 50%

theoretical)

Enantiomeric Excess > 98% ee > 99% ee
> 99% ee (after

recrystallization)

Cost Driver
Chiral Sulfinamide &

Ti(OEt)₄

Enzyme development

time

Yield loss (discarding

50%)

Scalability
High (Pilot plant

ready)

Very High (Green

manufacturing)
Low (Labor intensive)

Part 4: Quality Control & Analytical Methods
1. Enantiomeric Excess (HPLC)

Column: Chiralcel OD-H or AD-H (4.6 x 250 mm).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 0.5 mL/min.

Detection: UV @ 254 nm.

Retention Times: (S)-isomer typically elutes after (R)-isomer on OD-H (Must verify with

racemic standard).

2. Optical Rotation

Specification:

to

(c=1, MeOH) for the (S)-isomer (Value to be confirmed against specific salt form).
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Part 5: Visual Synthesis Logic (Ellman Route)
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Caption: Step-wise workflow for the Ellman auxiliary synthesis, highlighting the critical

diastereoselective reduction step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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